Cas no 152967-66-3 (Acetic acid,[[2-[(2,6-diethylphenyl)(methoxymethyl)amino]-2-oxoethyl]thio]-)

• Product name: Acetic acid,[[2-[(2,6-diethylphenyl)(methoxymethyl)amino]-2-oxoethyl]thio]-
• CAS No: 152967-66-3
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 1326342

Acetic acid,[[2-[(2,6-diethylphenyl)(methoxymethyl)amino]-2-oxoethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[2-[(2,6-diethylphenyl)(methoxymethyl)amino]-2-oxoethyl]thio]-
• Acetic acid, 2-[[2-[(2,6-diethylphenyl)(methoxymethyl)amino]-2-oxoethyl]thio]-

• Inchi： 1S/C16H23NO4S/c1-4-12-7-6-8-13(5-2)16(12)17(11-21-3)14(18)9-22-10-15(19)20/h6-8H,4-5,9-11H2,1-3H3,(H,19,20)
• InChI Key： WMDWFSLNFUJVJW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC(N(C1=C(CC)C=CC=C1CC)COC)=O

Computed Properties

• Exact Mass: 325.13489

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 517.0±50.0 °C(Predicted)
• PSA: 66.84
• pka: 3.63±0.10(Predicted)